Cas no 2171792-10-0 (tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171792-10-0
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 5999830
• PubChem ID: 165549434
• Update Time: 2025-05-20

tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate
• EN300-1642451
• 2171792-10-0

• Inchi： 1S/C17H32N2O3/c1-15(2,3)22-14(20)19-12-8-11-17(21,13-19)16(18)9-6-4-5-7-10-16/h21H,4-13,18H2,1-3H3
• InChI Key： NZSOLOHKLNSIPI-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CCCCCC1)N

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate

Research Brief on tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate (CAS: 2171792-10-0)

The compound tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate (CAS: 2171792-10-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate, which make it a promising scaffold for the design of novel bioactive molecules. The compound's piperidine and cycloheptyl moieties, combined with the tert-butyl carbamate protecting group, offer a versatile platform for further chemical modifications. Researchers have successfully synthesized this compound using multi-step organic reactions, with a focus on optimizing yield and purity for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate may exhibit moderate inhibitory effects on certain enzymes and receptors involved in neurological disorders. Specifically, its structural similarity to known pharmacophores has prompted studies exploring its potential as a modulator of G-protein-coupled receptors (GPCRs) and ion channels. These findings are particularly relevant for the development of new therapeutics targeting conditions such as chronic pain, depression, and neurodegenerative diseases.

Further research has also explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. Early-stage in vitro and in vivo studies indicate that tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate demonstrates favorable absorption and distribution characteristics, though additional optimization may be required to enhance its bioavailability and reduce potential toxicity. These insights are critical for advancing the compound into preclinical development.

In conclusion, tert-butyl 3-(1-aminocycloheptyl)-3-hydroxypiperidine-1-carboxylate represents a promising candidate for further investigation in medicinal chemistry. Its unique structural attributes and preliminary biological activity warrant additional studies to fully elucidate its therapeutic potential. Future research directions may include the synthesis of derivatives to improve efficacy and selectivity, as well as more comprehensive pharmacological evaluations to validate its mechanisms of action. This compound exemplifies the ongoing innovation in chemical biology aimed at addressing unmet medical needs.